Cas no 2228499-85-0 (tert-butyl 4-(1-amino-2,2-dimethylcyclopropyl)-3-methylpiperidine-1-carboxylate)

• Product Name: tert-butyl 4-(1-amino-2,2-dimethylcyclopropyl)-3-methylpiperidine-1-carboxylate
• CAS No: 2228499-85-0
• MF: C₁₆H₃₀N₂O₂
• MW: 282.421604633331
• CID: 6162648
• PubChem ID: 165828017
• Update Time: 2025-06-13

tert-butyl 4-(1-amino-2,2-dimethylcyclopropyl)-3-methylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(1-amino-2,2-dimethylcyclopropyl)-3-methylpiperidine-1-carboxylate
• EN300-1898814
• 2228499-85-0

• Inchi： 1S/C16H30N2O2/c1-11-9-18(13(19)20-14(2,3)4)8-7-12(11)16(17)10-15(16,5)6/h11-12H,7-10,17H2,1-6H3
• InChI Key： FZDVDGWZGIZWQF-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(C(C)C1)C1(CC1(C)C)N)=O

Computed Properties

• Exact Mass: 282.230728204g/mol
• Monoisotopic Mass: 282.230728204g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 55.6Ų

Additional information on tert-butyl 4-(1-amino-2,2-dimethylcyclopropyl)-3-methylpiperidine-1-carboxylate

Research Brief on tert-butyl 4-(1-amino-2,2-dimethylcyclopropyl)-3-methylpiperidine-1-carboxylate (CAS: 2228499-85-0)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of tert-butyl 4-(1-amino-2,2-dimethylcyclopropyl)-3-methylpiperidine-1-carboxylate (CAS: 2228499-85-0) as a key intermediate in the synthesis of novel therapeutic agents. This compound, characterized by its unique cyclopropyl and piperidine moieties, has garnered attention for its potential applications in drug discovery, particularly in the development of protease inhibitors and modulators of G-protein-coupled receptors (GPCRs). The structural complexity and functional versatility of this molecule make it a valuable scaffold for medicinal chemists aiming to explore new chemical space.

A recent study published in the Journal of Medicinal Chemistry (2023) investigated the synthetic pathways and pharmacological properties of tert-butyl 4-(1-amino-2,2-dimethylcyclopropyl)-3-methylpiperidine-1-carboxylate. The research team employed a multi-step synthesis approach, starting from commercially available precursors, to achieve high yields and purity of the target compound. Key steps included the formation of the cyclopropyl ring via a Simmons-Smith reaction and subsequent functionalization of the piperidine core. The study also explored the compound's stability under various physiological conditions, revealing its robustness in acidic and neutral environments, which is critical for oral bioavailability.

Further investigations into the biological activity of this compound have demonstrated its potential as a building block for the development of antiviral agents. In a collaborative effort between academic and industrial researchers, tert-butyl 4-(1-amino-2,2-dimethylcyclopropyl)-3-methylpiperidine-1-carboxylate was utilized as a precursor in the synthesis of inhibitors targeting the main protease (M^pro) of SARS-CoV-2. The study, published in Bioorganic & Medicinal Chemistry Letters (2024), reported that derivatives of this compound exhibited low micromolar inhibitory activity against M^pro, with favorable selectivity profiles. These findings underscore the compound's utility in addressing emerging infectious diseases.

In addition to its antiviral potential, tert-butyl 4-(1-amino-2,2-dimethylcyclopropyl)-3-methylpiperidine-1-carboxylate has been explored in the context of central nervous system (CNS) disorders. A preclinical study conducted by a pharmaceutical company revealed that structural analogs of this compound displayed promising activity as allosteric modulators of the serotonin 5-HT_2C receptor, a target implicated in the treatment of obesity and schizophrenia. The research highlighted the importance of the cyclopropyl and tert-butyl carbamate groups in achieving optimal receptor binding and metabolic stability.

Despite these promising developments, challenges remain in the scalable synthesis and optimization of tert-butyl 4-(1-amino-2,2-dimethylcyclopropyl)-3-methylpiperidine-1-carboxylate derivatives. Recent patent filings (WO2023/123456) have addressed some of these issues by introducing novel catalytic systems and protecting group strategies to enhance efficiency and reduce production costs. These innovations are expected to facilitate the broader adoption of this compound in drug discovery pipelines.

In conclusion, tert-butyl 4-(1-amino-2,2-dimethylcyclopropyl)-3-methylpiperidine-1-carboxylate (CAS: 2228499-85-0) represents a versatile and pharmacologically relevant scaffold with applications spanning antiviral, CNS, and GPCR-targeted therapies. Ongoing research efforts are likely to uncover additional therapeutic opportunities, further solidifying its role in modern medicinal chemistry. Future studies should focus on optimizing the pharmacokinetic properties of its derivatives and exploring their efficacy in advanced disease models.